Cas no 28745-13-3 (7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-5-(methylthio)-)

• Product Name: 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-5-(methylthio)-
• CAS No: 28745-13-3
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• CID: 285452
• PubChem ID: 135399082
• Update Time: 2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-5-(methylthio)-
• 3-methyl-5-methylsulfanyl-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
• 3-methyl-5-(methylsulfanyl)-2,4-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one
• 3-methyl-5-methylsulfanyl-1(2),6-dihydro-pyrazolo[4,3-d]pyrimidin-7-one
• 3-Methyl-5-methylthiopyrazolo< 4,3-d> pyrimidin-7-on
• AC1L5YOL
• AC1Q6IOA
• AG-K-80663
• AR-1F4319
• CTK4G2014
• NSC138286
• 3-Methyl-5-(methylthio)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• 28745-13-3
• NSC-138286
• DTXSID80300671

• Inchi： 1S/C7H8N4OS/c1-3-4-5(11-10-3)6(12)9-7(8-4)13-2/h1-2H3,(H,10,11)(H,8,9,12)
• InChI Key： IXTODJVWZCXXER-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C(C(N1)=O)=NNC=2C

Computed Properties

• Exact Mass: 196.04204
• Monoisotopic Mass: 196.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.67
• Boiling Point: 451.5°C at 760 mmHg
• Flash Point: 226.8°C
• Refractive Index: 1.803
• PSA: 70.14
• LogP: 0.67650